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Compound of Interest

Compound Name: Dapagliflozin-d4

Cat. No.: B15559266 Get Quote

This guide provides a comprehensive comparison of various analytical methods for the

quantification of Dapagliflozin, a sodium-glucose co-transporter 2 (SGLT2) inhibitor used in the

management of type 2 diabetes. The accurate and precise determination of Dapagliflozin in

bulk drug substances and pharmaceutical formulations is crucial for quality control,

pharmacokinetic studies, and ensuring therapeutic efficacy. This document details and

contrasts High-Performance Liquid Chromatography (HPLC) with UV detection, Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and High-Performance Thin-Layer

Chromatography (HPTLC) methodologies, presenting their validation parameters and

experimental protocols.

Data Presentation: A Comparative Summary
The performance of different analytical methods for Dapagliflozin quantification is summarized

in the tables below. These tables offer a clear comparison of key validation parameters,

including linearity, accuracy, and precision.

Table 1: Comparison of HPLC-UV Method Validation Parameters
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Parameter

Method 1
(Simultaneo
us with
Metformin)

Method 2
(Simultaneo
us with
Saxagliptin)

Method 3
(API
Stability
Indicating)

Method 4
(in Bulk and
Formulation
)

Method 5
(in Human
Plasma)[1]
[2]

Linearity

Range

100–500

µg/mL

100-500

µg/mL

1.0- 15.0 μg

/ml[3]

10 to 50

μg/mL

1.50-60

µg/mL[1][2]

Correlation

Coefficient

(R²)

Not Specified 0.9998 >0.999[3] 0.9996 0.9994[1][2]

Accuracy (%

Recovery)
Not Specified 100.72%

98.0 to

102.0%
98 to 102%

96.23% to

108.67%[1][2]

Precision

(%RSD)
< 2 < 2 < 2.0 < 2

1.35% to

3.19%[1][2]

Table 2: Comparison of LC-MS/MS Method Validation Parameters

Validation & Comparative

Check Availability & Pricing
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Parameter
Method 1 (in
Rat Plasma)[4]

Method 2 (in
Tablet
Formulation)
[5][6]

Method 3
(Simultaneous
with
Metformin)[7]

Method 4 (in
Human
Plasma)[8]

Linearity Range 5-2000 ng/ml[4]
25-500 ng/mL[5]

[6]

60 to 140

µg/mL[7]

50.00-10000.00

pg/mL[8]

Correlation

Coefficient (R²)
Not Specified >0.99 0.9969[7] Not Specified

Accuracy (%

Recovery)
Good

Within

acceptance

criteria

98 to 102%[7] Not Specified

Precision

(%RSD)

Good intra- and

inter-day

Within

acceptance

criteria

<2%[7] ≤4.5%[8]

LOD Not Specified 6.83 ng/mL[5][6] 2.959 µg/mL[7] Not Specified

LOQ Not Specified
20.70 ng/mL[5]

[6]
8.967 µg/mL[7]

< 1.50 µg/mL[1]

[2]

Table 3: Comparison of HPTLC Method Validation Parameters

Validation & Comparative

Check Availability & Pricing
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Parameter
Method 1
(Simultaneous with
Metformin)

Method 2
(Simultaneous with
Vildagliptin)[9]

Method 3
(Simultaneous with
Linagliptin)[10]

Linearity Range 1–10 µ g/spot 200–1400 ng/band[9] 200–1200 ng/band[10]

Correlation Coefficient

(R²)
Not Specified 0.9968[9] Not Specified

Accuracy (%

Recovery)
Not Specified 98.87% to 99.71%[9] Not Specified

Precision (%RSD) Not Specified Not Specified Not Specified

LOD 0.314 µ g/spot Not Specified Not Specified

LOQ Not Specified Not Specified Not Specified

Experimental Protocols
Detailed methodologies for the key analytical techniques are provided below. These protocols

are based on validated methods reported in the scientific literature.

High-Performance Liquid Chromatography (HPLC-UV)
Objective: To provide a stability-indicating method for the quantification of Dapagliflozin.

Instrumentation: Agilent Tech. Gradient System with an Auto-injector and DAD Detector.

Column: Agilent C18 column (4.6 mm × 250 mm; 5 μm particle size).

Mobile Phase: A mixture of Methanol and Water (75:25% v/v) with pH adjusted to 3 using

0.05% Orthophosphoric acid (OPA).

Flow Rate: 1 mL/min.

Detection Wavelength: 233 nm.

Retention Time for Dapagliflozin: 5.099 min.

Validation & Comparative

Check Availability & Pricing
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Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

Objective: To develop a highly sensitive and selective method for the determination of

Dapagliflozin in tablet formulation.[6]

Instrumentation: LC-MS/MS system.

Column: Agilent InfinityLab Poroshell 120 EC-C18 (2.1×100 mm, 2.7 μm).[6]

Mobile Phase: Isocratic elution with 5mM ammonium acetate: acetonitrile (20:80, v/v).[6]

Flow Rate: 0.2 mL/min.[6]

Ionization Mode: Electrospray ionization (ESI) in positive mode.[6]

Detection: Multiple Reaction Monitoring (MRM) mode, monitoring the transition pair of m/z

426.20 → 107.20.[6]

High-Performance Thin-Layer Chromatography (HPTLC)
Objective: To provide a simple and cost-effective method for the simultaneous quantification

of Dapagliflozin and Metformin.

Instrumentation: HPTLC system with a suitable applicator and scanner.

Stationary Phase: Pre-coated silica gel 60 F254 aluminum plates.

Mobile Phase: Acetonitrile, 10% Ammonium Acetate, and Acetic Acid in a ratio of 9:0.9:0.1

(v/v/v).

Detection: Densitometric scanning at 225 nm.

Workflow and Pathway Diagrams
To visualize the experimental and logical processes, the following diagrams are provided.
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Analytical Workflow for Dapagliflozin Quantification

Sample Collection
(Bulk Drug/Formulation/Plasma)

Extraction/Precipitation
(if necessary)

Dilution to Working Concentration Injection into Chromatographic System
(HPLC/LC-MS/MS/HPTLC)

Separation on Analytical Column

Detection
(UV/MS/Densitometry)

Peak Integration & Area Measurement

Calibration Curve Generation

Quantification of Dapagliflozin

Method Validation
(Linearity, Accuracy, Precision)

Click to download full resolution via product page

Caption: Workflow for Dapagliflozin Quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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